Cas no 1220-31-1 (Benzenamine,4-[(1,8,8-trimethyl-3-azabicyclo[3.2.1]oct-3-yl)methyl]-, hydrochloride (1:2))

• Product Name: Benzenamine,4-[(1,8,8-trimethyl-3-azabicyclo[3.2.1]oct-3-yl)methyl]-, hydrochloride (1:2)
• CAS No: 1220-31-1
• MF: C₁₇H₂₈Cl₂N₂
• MW: 331.323622703552
• CID: 180575
• PubChem ID: 14648
• Update Time: 2025-04-19

Benzenamine,4-[(1,8,8-trimethyl-3-azabicyclo[3.2.1]oct-3-yl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(1,8,8-trimethyl-3-azabicyclo[3.2.1]oct-3-yl)methyl]-, hydrochloride (1:2)
• [4-[(5,8,8-trimethyl-3-azoniabicyclo[3.2.1]octan-3-yl)methyl]phenyl]azanium,dichloride
• 1220-31-1
• 3-AZABICYCLO(3.2.1)OCTANE, 3-(p-AMINOBENZYL)-1,8,8-TRIMETHYL-, DIHYDROCHLORIDE
• 3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane dihydrochloride

• Inchi： 1S/C17H26N2.2ClH/c1-16(2)14-8-9-17(16,3)12-19(11-14)10-13-4-6-15(18)7-5-13;;/h4-7,14H,8-12,18H2,1-3H3;2*1H
• InChI Key： JXFXQBRHCQGLBM-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[NH+]1(CC2C=CC(=CC=2)[NH3+])CC2CCC(C)(C1)C2(C)C

Computed Properties

• Exact Mass: 301.944
• Monoisotopic Mass: 330.162954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1

Experimental Properties

• Boiling Point: 356.6°Cat760mmHg
• Flash Point: 159°C
• PSA: 28.2